- Halogenated and nitrated (6-phenoxy-2-pyridinyl)oxy alkanoates, Wissenschaftliche Zeitschrift der Paedagogischen Hochschule Karl Liebknecht Potsdam, 1984, 28(1), 115-23
Cas no 91678-23-8 (2-bromo-6-chloro-3-nitro-pyridine)
2-Bromo-6-chloro-3-nitro-pyridine is a halogenated nitropyridine derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern—bromine at the 2-position, chlorine at the 6-position, and a nitro group at the 3-position—enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The compound exhibits high reactivity in cross-coupling reactions, nucleophilic substitutions, and reduction processes, facilitating the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its stability under standard storage conditions and well-characterized reactivity profile enhance its utility in multistep synthetic routes. This compound is particularly advantageous for researchers requiring precise control over molecular modifications in pyridine-based systems.
91678-23-8 structure
Product Name:2-bromo-6-chloro-3-nitro-pyridine
CAS No:91678-23-8
MF:C5H2BrClN2O2
MW:237.438579082489
MDL:MFCD09260904
CID:800018
PubChem ID:13245755
Update Time:2025-05-28
2-bromo-6-chloro-3-nitro-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-chloro-3-nitropyridine
- 6-bromo-3-chloro-2-nitropyridine
- Pyridine,2-bromo-6-chloro-3-nitro-
- 2-Bromo-3-nitro-6-chloropyridine
- Pyridine, 2-bromo-6-chloro-3-nitro-
- 2-BROMO-6-CHLORO-3-NITRO-PYRIDINE
- WISCKHBEOBONJA-UHFFFAOYSA-N
- RW3189
- VP13670
- FCH1391879
- ST2416604
- AX8072031
- AB0027644
- W9498
- 2-Bromo-6-chloro-3-nitropyridine (ACI)
- SCHEMBL3273393
- MFCD09260904
- 91678-23-8
- CS-W008871
- SB39910
- SY112596
- DTXSID70531639
- AKOS015835816
- DS-12173
- J-508437
- DB-027133
- 2-bromo-6-chloro-3-nitro-pyridine
-
- MDL： MFCD09260904
- Inchi： 1S/C5H2BrClN2O2/c6-5-3(9(10)11)1-2-4(7)8-5/h1-2H
- InChI Key： WISCKHBEOBONJA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=NC(Cl)=CC=1)=O
Computed Properties
- Exact Mass: 235.89900
- Monoisotopic Mass: 235.89882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7
- XLogP3: 2.7
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.936±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 277.2±35.0 ºC (760 Torr),
- Flash Point: 121.5±25.9 ºC,
- Refractive Index: 1.627
- Solubility: Very slightly soluble (0.83 g/l) (25 º C),
- PSA: 58.71000
- LogP: 2.92890
- Vapor Pressure: No data available
2-bromo-6-chloro-3-nitro-pyridine Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H332-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：Inert atmosphere,2-8°C
2-bromo-6-chloro-3-nitro-pyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-bromo-6-chloro-3-nitro-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172272-5g |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 95% | 5g |
$276 | 2021-08-05 | |
| Chemenu | CM172272-10g |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 95% | 10g |
$421 | 2021-08-05 | |
| Chemenu | CM172272-25g |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 95% | 25g |
$926 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IC194-200mg |
2-bromo-6-chloro-3-nitro-pyridine |
91678-23-8 | 95% | 200mg |
132.0CNY | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B55220-1g |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 95% | 1g |
￥351.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B55220-250mg |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 95% | 250mg |
￥191.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B55220-5g |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 95% | 5g |
￥1558.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B55220-25g |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 95% | 25g |
￥6442.0 | 2022-04-28 | |
| Apollo Scientific | OR314082-1g |
2-Bromo-6-chloro-3-nitropyridine |
91678-23-8 | 98% | 1g |
£21.00 | 2025-03-21 | |
| Matrix Scientific | 073694-1g |
2-Bromo-6-chloro-3-nitropyridine, 95+% |
91678-23-8 | 95+% | 1g |
$188.00 | 2023-09-08 |
2-bromo-6-chloro-3-nitro-pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium nitrite
Reference
2-bromo-6-chloro-3-nitro-pyridine Raw materials
2-bromo-6-chloro-3-nitro-pyridine Preparation Products
2-bromo-6-chloro-3-nitro-pyridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
91678-23-8 (2-bromo-6-chloro-3-nitro-pyridine) Related Products
- 55304-80-8(2,6-dibromo-3-nitro-pyridine)
- 16420-30-7(2-Bromo-3,5-dinitropyridine)
- 1261269-61-7(5-Amino-2-bromo-nitropyridine)
- 1206250-42-1(2-Bromo-6-chloro-4-nitropyridine)
- 75806-86-9(2-Bromo-5-chloro-3-nitropyridine)
- 671198-29-1(Pyridine, 2-bromonitro-)
- 19755-53-4(2-bromo-3-nitro-pyridine)
- 1804383-03-6(2-Bromo-6-chloro-4-methyl-3-nitropyridine)
- 1261767-18-3(4-Bromo-2-chloro-5-nitropyridine)
- 1430341-84-6(6-Bromo-2-chloro-3-nitropyridine)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
